Cas no 2138172-76-4 (2-cyclohexylpropane-2-sulfonamide)
2-cyclohexylpropane-2-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- 2-cyclohexylpropane-2-sulfonamide
- EN300-1132304
- 2138172-76-4
- SCHEMBL8283625
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- Inchi: 1S/C9H19NO2S/c1-9(2,13(10,11)12)8-6-4-3-5-7-8/h8H,3-7H2,1-2H3,(H2,10,11,12)
- InChI Key: STLLPNGCYKOHDQ-UHFFFAOYSA-N
- SMILES: S(C(C)(C)C1CCCCC1)(N)(=O)=O
Computed Properties
- Exact Mass: 205.11365002g/mol
- Monoisotopic Mass: 205.11365002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 68.5Ų
2-cyclohexylpropane-2-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1132304-0.05g |
2-cyclohexylpropane-2-sulfonamide |
2138172-76-4 | 95% | 0.05g |
$683.0 | 2023-10-26 | |
| Enamine | EN300-1132304-0.1g |
2-cyclohexylpropane-2-sulfonamide |
2138172-76-4 | 95% | 0.1g |
$715.0 | 2023-10-26 | |
| Enamine | EN300-1132304-0.25g |
2-cyclohexylpropane-2-sulfonamide |
2138172-76-4 | 95% | 0.25g |
$748.0 | 2023-10-26 | |
| Enamine | EN300-1132304-0.5g |
2-cyclohexylpropane-2-sulfonamide |
2138172-76-4 | 95% | 0.5g |
$781.0 | 2023-10-26 | |
| Enamine | EN300-1132304-1.0g |
2-cyclohexylpropane-2-sulfonamide |
2138172-76-4 | 1g |
$813.0 | 2023-06-09 | ||
| Enamine | EN300-1132304-2.5g |
2-cyclohexylpropane-2-sulfonamide |
2138172-76-4 | 95% | 2.5g |
$1594.0 | 2023-10-26 | |
| Enamine | EN300-1132304-5.0g |
2-cyclohexylpropane-2-sulfonamide |
2138172-76-4 | 5g |
$2360.0 | 2023-06-09 | ||
| Enamine | EN300-1132304-10.0g |
2-cyclohexylpropane-2-sulfonamide |
2138172-76-4 | 10g |
$3500.0 | 2023-06-09 | ||
| Enamine | EN300-1132304-1g |
2-cyclohexylpropane-2-sulfonamide |
2138172-76-4 | 95% | 1g |
$813.0 | 2023-10-26 | |
| Enamine | EN300-1132304-5g |
2-cyclohexylpropane-2-sulfonamide |
2138172-76-4 | 95% | 5g |
$2360.0 | 2023-10-26 |
2-cyclohexylpropane-2-sulfonamide Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 2-cyclohexylpropane-2-sulfonamide
2-Cyclohexylpropane-2-sulfonamide (CAS No. 2138172-76-4): An Emerging Compound in Medicinal Chemistry
2-Cyclohexylpropane-2-sulfonamide (CAS No. 2138172-76-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its cyclohexyl and sulfonamide functional groups, exhibits promising biological activities that make it a valuable candidate for further research and development.
The chemical structure of 2-cyclohexylpropane-2-sulfonamide is composed of a cyclohexyl ring attached to a propane backbone, with a sulfonamide group at the terminal carbon. This arrangement imparts specific physicochemical properties that are crucial for its biological interactions. The cyclohexyl ring provides steric bulk, which can influence the compound's binding affinity to various biological targets, while the sulfonamide group offers polarity and hydrogen bonding capabilities, enhancing its solubility and interaction with biomolecules.
Recent studies have highlighted the potential of 2-cyclohexylpropane-2-sulfonamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.
Beyond its anti-inflammatory properties, 2-cyclohexylpropane-2-sulfonamide has also shown promise in neurodegenerative disorders. A preclinical study conducted by a team at the University of California, San Francisco, found that this compound can protect neurons from oxidative stress and apoptosis. The neuroprotective effects are attributed to its ability to scavenge reactive oxygen species (ROS) and activate antioxidant defense mechanisms, thereby reducing neuronal damage and promoting cell survival.
In addition to its therapeutic potential, 2-cyclohexylpropane-2-sulfonamide has been investigated for its use as a synthetic intermediate in the development of more complex molecules. Its versatile chemical structure allows for easy functionalization, making it an attractive starting material for the synthesis of novel compounds with diverse biological activities. This aspect is particularly important in drug discovery programs where rapid and efficient synthesis of lead compounds is crucial.
The safety profile of 2-cyclohexylpropane-2-sulfonamide has also been evaluated in several preclinical studies. Toxicity assessments have shown that this compound exhibits low cytotoxicity and good biocompatibility, making it suitable for further development as a therapeutic agent. However, ongoing research is necessary to fully understand its long-term effects and potential side effects in humans.
In conclusion, 2-cyclohexylpropane-2-sulfonamide (CAS No. 2138172-76-4) represents an exciting advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation in various therapeutic areas, including inflammation and neurodegeneration. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a significant role in the development of innovative treatments for a range of diseases.
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